Cas no 1039963-95-5 (N-(butan-2-yl)-2-iodoaniline)

• Product Name: N-(butan-2-yl)-2-iodoaniline
• CAS No: 1039963-95-5
• MF: C₁₀H₁₄IN
• MW: 275.129334926605
• CID: 5205464
• PubChem ID: 43124714
• Update Time: 2026-03-06

N-(butan-2-yl)-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-iodo-N-(1-methylpropyl)-
• N-(butan-2-yl)-2-iodoaniline

• Inchi： 1S/C10H14IN/c1-3-8(2)12-10-7-5-4-6-9(10)11/h4-8,12H,3H2,1-2H3
• InChI Key： VSRUNRWDVQWNMO-UHFFFAOYSA-N
• SMILES： C1(NC(C)CC)=CC=CC=C1I

Additional information on N-(butan-2-yl)-2-iodoaniline

Professional Introduction to N-(butan-2-yl)-2-iodoaniline (CAS No. 1039963-95-5)

N-(butan-2-yl)-2-iodoaniline, a compound with the chemical formula C₁₀H₁₃IN, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, identified by its unique CAS number 1039963-95-5, has garnered attention due to its versatile applications in the development of novel bioactive molecules. The structural features of N-(butan-2-yl)-2-iodoaniline, particularly the presence of an iodo substituent and a butyl chain, make it a valuable building block for further chemical modifications and functionalization.

The iodo group in N-(butan-2-yl)-2-iodoaniline serves as a reactive handle for various cross-coupling reactions, including Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of pharmaceuticals and agrochemicals. The butyl moiety, on the other hand, provides a hydrophobic anchor that can influence the solubility and pharmacokinetic properties of derivatives. This dual functionality makes N-(butan-2-yl)-2-iodoaniline a compound of high interest in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. N-(butan-2-yl)-2-iodoaniline has been utilized in the synthesis of several lead compounds that exhibit promising biological activity. For instance, derivatives of this compound have shown potential in inhibiting kinases and other enzymes involved in cancer progression. The ability to modify both the iodo and butyl groups allows for fine-tuning of the pharmacological profile, enabling the optimization of potency, selectivity, and metabolic stability.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to discover new drugs. N-(butan-2-yl)-2-iodoaniline plays a crucial role in these efforts by serving as a precursor for a wide range of pharmacologically active agents. Researchers have leveraged its reactivity to develop novel therapeutic entities that address unmet medical needs. The compound's versatility has been particularly highlighted in the synthesis of antiviral and anti-inflammatory drugs, where its structural motifs contribute to enhanced binding affinity and reduced toxicity.

Advances in computational chemistry have further enhanced the utility of N-(butan-2-yl)-2-iodoaniline in drug discovery. Molecular modeling studies have provided insights into how modifications at the iodo and butyl positions can influence binding interactions with biological targets. These insights have guided the design of more effective derivatives with improved pharmacological properties. Additionally, high-throughput screening techniques have been employed to rapidly identify promising candidates derived from this compound, streamlining the drug development process.

The synthesis of N-(butan-2-yl)-2-iodoaniline itself is an area of active investigation. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These methods often involve palladium-catalyzed cross-coupling reactions or direct iodination strategies. The optimization of these synthetic pathways has been crucial in making this compound more accessible for industrial applications. Furthermore, green chemistry principles have been incorporated into these processes to reduce environmental impact and improve sustainability.

The future prospects for N-(butan-2-yl)-2-iodoaniline are bright, with ongoing research exploring new applications and derivatives. As our understanding of biological systems grows, so does the demand for innovative molecular tools like this compound. Its role in constructing complex drug candidates is likely to expand, particularly as new synthetic methodologies emerge. The continued development of this intermediate will undoubtedly contribute to advancements in medicine and biotechnology.

In conclusion, N-(butan-2-yl)-2-iodoaniline (CAS No. 1039963-95-5) is a multifaceted compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features and reactivity make it a valuable tool for developing novel bioactive molecules. As research progresses, we can expect to see even more innovative applications emerge from this versatile intermediate.